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Compound of Interest

Compound Name: Dimethiodal

Cat. No.: B12799990 Get Quote

Dimethiodal, a substance also known by its chemical name diiodomethanesulfonic acid and as

the sodium salt, Dimethiodal sodium, is an iodinated contrast agent historically used in

medical imaging procedures such as urography. Despite its documented existence, a

comprehensive review of scientific literature and historical clinical data reveals a significant lack

of publicly available comparative studies, quantitative performance data, and detailed

experimental protocols. This absence of information precludes a direct, evidence-based

comparison with other currently or formerly used radiocontrast agents.

Chemical and Physical Properties
While detailed clinical performance data is scarce, the fundamental chemical and physical

properties of Dimethiodal and its sodium salt have been identified.

Property Dimethiodal Dimethiodal Sodium

Chemical Formula C H₂ I₂ O₃ S C H I₂ Na O₃ S

Molecular Weight 347.9 g/mol 369.88 g/mol

Synonyms Diiodomethanesulfonic acid
Diiodomethanesulfonate

sodium, Tenebryl

This basic information, while important for identification, does not offer insight into its efficacy or

safety profile in a clinical setting compared to other agents.
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The Search for Comparative Efficacy and Safety
Data
Extensive searches for clinical trials, comparative analyses, and detailed experimental

methodologies involving Dimethiodal have proven fruitless. The existing body of research on

urographic contrast media extensively covers a wide range of agents, both ionic and non-ionic,

providing a basis for comparison of their efficacy, safety, and pharmacological profiles.

However, Dimethiodal is conspicuously absent from these comparative analyses.

This suggests that Dimethiodal may be an older and less commonly used contrast agent,

potentially superseded by newer agents with improved safety and diagnostic capabilities.

Without access to historical clinical records or archived research that is not publicly available, a

quantitative comparison of its performance metrics—such as image quality, adverse reaction

rates, and pharmacokinetic properties—against other contrast media cannot be constructed.

Experimental Protocols: A Void in the Literature
Similarly, detailed experimental protocols specifically for the use of Dimethiodal in urography

or other imaging procedures are not available in the reviewed literature. While general

principles of urographic procedures are well-documented, the specific dosing, administration

techniques, and imaging parameters for Dimethiodal remain unknown.

Visualizing the Unknown: The Challenge of Pathway
and Workflow Diagrams
The creation of meaningful diagrams for signaling pathways, experimental workflows, or logical

relationships requires a foundation of established data. As no specific biological pathways

uniquely affected by Dimethiodal (distinct from other iodinated contrast agents) have been

identified, and no experimental workflows have been published, any such visualization would

be purely speculative.

For instance, a generalized workflow for a urographic study can be conceptualized, but it would

not be specific to Dimethiodal.
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A generalized workflow for an intravenous urography procedure.

This diagram illustrates a standard process but lacks the specific details pertinent to

Dimethiodal, such as recommended dosage, injection rate, or specific imaging timing, which

would be derived from experimental data.

In conclusion, while the identity of Dimethiodal as a historical contrast agent is established, the

absence of comparative data, clinical trial results, and detailed protocols in the public domain

makes a thorough and objective comparison with other agents impossible at this time. For

researchers, scientists, and drug development professionals, this highlights a gap in the

historical record of radiocontrast media.

To cite this document: BenchChem. [Dimethiodal: An Obscure Radiocontrast Agent Lacking
Comparative Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12799990#statistical-analysis-of-dimethiodal-
comparative-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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